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Compound of Interest

Compound Name: 1-Heptene, 3-methoxy-

Cat. No.: B080564

Essential Safety and Handling Guide for 1-Heptene,
3-methoxy-

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate, essential safety, handling, and disposal information for 1-

Heptene, 3-methoxy- (CAS No. 14093-58-4). Adherence to these procedures is critical for
ensuring laboratory safety and operational integrity.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 1-Heptene, 3-methoxy- is
provided below. This information is crucial for safe handling and storage.

Property Value

Molecular Formula CsH160[1]

Molecular Weight 128.21 g/mol [1]

IUPAC Name 3-methoxyhept-1-ene[1]

Synonyms 3-Methoxy-1-heptene, Ether, 1-butylallyl

methyl[1]
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Note: A comprehensive Safety Data Sheet (SDS) for 1-Heptene, 3-methoxy- is not readily
available. The following recommendations are based on the safety protocols for the closely
related compound 1-Heptene and the general class of alkenyl ethers. The methoxy group may
alter the chemical and toxicological properties.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The
following PPE is mandatory when handling 1-Heptene, 3-methoxy-.

Protection Type Specific Recommendations

) Chemical safety goggles or a face shield should
Eye and Face Protection _
be worn to protect against splashes.[2]

Chemical-resistant gloves, such as butyl rubber
Hand Protection or nitrile, are required. Inspect gloves for any

signs of degradation before use.

A flame-retardant lab coat must be worn. Ensure
Skin and Body Protection that skin is not exposed by wearing long pants

and closed-toe shoes.

Work in a well-ventilated area, preferably within
) ) a chemical fume hood. If vapors are likely to be
Respiratory Protection ] )
generated, a NIOSH-approved respirator with

an organic vapor cartridge is necessary.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential to minimize risks.

Handling and Storage

» Engineering Controls: Always handle 1-Heptene, 3-methoxy- in a certified chemical fume
hood to minimize inhalation exposure.

« Ignition Sources: This compound is expected to be flammable. Keep away from heat, sparks,
open flames, and other ignition sources.[3][4] Use non-sparking tools and explosion-proof
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equipment.[3][4]

Static Discharge: Take precautionary measures against static discharge.[3][4] Ground and
bond containers and receiving equipment.[3][4]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as oxidizing agents.[5][6] Ethers can form explosive peroxides
upon exposure to air and light, so it is crucial to date the container upon receipt and opening.

[5107]

First Aid Measures

In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[4]

In case of Skin Contact: In case of contact, immediately flush skin with plenty of water.
Remove contaminated clothing and shoes. Get medical attention if irritation develops and
persists.[4]

If Inhaled: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

If Swallowed: If swallowed, do NOT induce vomiting. Get medical aid immediately. Call a
poison control center.[4]

Spill and Leak Procedures

Evacuate: Immediately evacuate the area of the spill.
Ventilate: Ensure the area is well-ventilated.

Contain: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth), and place it
in a suitable container for disposal. Do not use combustible materials, such as sawdust.

Clean: Clean the spill area with soap and water.

Dispose: Dispose of the contaminated material as hazardous waste in accordance with local
regulations.
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Disposal Plan

o Waste Characterization: 1-Heptene, 3-methoxy- waste is considered hazardous.
o Containerization: Collect waste in a designated, labeled, and sealed container.

e Disposal: Dispose of chemical waste through a licensed hazardous waste disposal company.
Do not pour down the drain.[6]

Workflow for Safe Handling

The following diagram outlines the logical workflow for the safe handling of 1-Heptene, 3-

methoxy- from procurement to disposal.
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Caption: Workflow for the safe handling of 1-Heptene, 3-methoxy-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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